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Compound of Interest

Compound Name: 3-Pyridinealdoxime

Cat. No.: B3426315

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for 3-Pyridinealdoxime. The information is intended to equip laboratory
personnel with the necessary knowledge to handle this compound safely and effectively.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. Key properties of 3-Pyridinealdoxime are summarized in the
table below.
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Value

Chemical Name

3-Pyridinealdoxime

Synonyms

Nicotinaldehyde oxime, Pyridine-3-

carboxaldehyde oxime

CAS Number

1193-92-6[1]

Molecular Formula

CeHeN20[1]

Molecular Weight 122.12 g/mol [1]

Appearance White to off-white powder/solid[1][2]
Melting Point 150-153 °C[1][3][4]

Boiling Point 233.1 °C at 760 mmHg (estimated)[3][5]
Density 1.14 g/cm3 (estimated)[3][5]

Flash Point 94.8 °C (estimated)[3][5]

Solubility No information available

pKa pK1: 4.07, pK2: 10.39 (25°C)[2]

Hazard Identification and GHS Classification

3-Pyridinealdoxime is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). It is crucial to be aware of these

hazards to implement appropriate safety measures.
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Hazard Class Category GHS Code Hazard Statement
Acute Toxicity, Oral Category 4 H302 Harmful if swallowed
o Harmful in contact
Acute Toxicity, Dermal  Category 4 H312 ) )
with skin
Acute Toxicity, o
) Category 4 H332 Harmful if inhaled
Inhalation
Skin o
) o Category 2 H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2 H319 o
Damage/Eye Irritation irritation
Specific Target Organ )
- . May cause respiratory
Toxicity - Single Category 3 H335

irritation
Exposure

Signal Word: Warning[1]
Hazard Pictograms:

° L':Jal.t text

Handling and Storage Precautions

Proper handling and storage are paramount to minimizing the risks associated with 3-
Pyridinealdoxime.

Handling:

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation of dust.

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
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o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
a particulate filter.[1]

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Storage:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]
o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) ) )
artificial respiration. Seek immediate medical

attention.

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion , _ _ _
mouth with water. Seek immediate medical

attention.
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Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Emits toxic fumes of carbon oxides and nitrogen oxides under fire
conditions.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Toxicological Information

The available toxicological data for 3-Pyridinealdoxime is limited. The most cited value is for
acute toxicity via the intraperitoneal route.

Metric Species Route Value

LD50 Mouse Intraperitoneal 200 mg/kg[2][4]

Experimental Protocols

While specific experimental reports for the toxicological evaluation of 3-Pyridinealdoxime are
not readily available in the public domain, the following sections describe the likely
methodologies based on standardized OECD guidelines for chemical safety testing.

Acute Oral Toxicity (OECD Guideline 423)

This method is used to estimate the acute oral toxicity of a substance.

Data Alysis and Classfcaion

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3426315?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9444362.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9444362.aspx
https://www.benchchem.com/product/b3426315?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Generalized workflow for acute oral toxicity testing.

Skin Irritation/Corrosion (OECD Guideline 404)

This test determines the potential of a substance to cause skin irritation or corrosion.

standardized scale)

Click to download full resolution via product page

Caption: Generalized workflow for skin irritation testing.

Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

Click to download full resolution via product page

Caption: Generalized workflow for eye irritation testing.

Potential Toxicological Signaling Pathways
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Specific signaling pathways for the toxicity of 3-Pyridinealdoxime have not been extensively
studied. However, based on its pyridine structure and its irritant properties, it is plausible that its
toxicity involves mechanisms common to other irritants and pyridine-containing compounds.

Exposure and Initial Interaction

3-Pyridinealdoxime Exposure
(e.g., skin, eyes, respiratory tract)

Interaction with Cell Membranes

Cellular Response

Activation of Nociceptors and
Inflammatory Receptors

Activation of MAPK Signaling Pathways

(e.g., ERK, JNK, p38) Activation of NF-kB Pathway

Physiological Effect

Pro-inflammatory Cytokine and
Chemokine Production

Cellular Stress and Damage

Clinical Symptoms
(Irritation, Pain, Redness)
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Caption: Plausible inflammatory signaling pathway for irritant compounds.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment. Always consult the most current
Safety Data Sheet (SDS) from the manufacturer before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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